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Compound of Interest

Compound Name: Diphenyl isophthalate

Cat. No.: B166086

Diphenyl Isophthalate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenyl isophthalate (DPI), with the CAS Number 744-45-6, is an aromatic diester of
isophthalic acid and phenol.[1][2] It serves as a key monomer in the synthesis of high-
performance polymers due to the rigidity and thermal stability conferred by its aromatic
structure.[3] This technical guide provides an in-depth overview of the chemical structure,
properties, synthesis, and potential biological relevance of diphenyl isophthalate, tailored for
professionals in research and drug development.

Chemical Structure and Identification

Diphenyl isophthalate is systematically named diphenyl benzene-1,3-dicarboxylate.[4] Its
structure consists of a central benzene ring substituted at the 1 and 3 positions with
carboxylate groups, which are in turn esterified with phenyl groups.
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Identifier Value

CAS Number 744-45-6[1][2][5]

Molecular Formula C20H1404[1][5]

Molecular Weight 318.32 g/mol [5]

IUPAC Name diphenyl benzene-1,3-dicarboxylate[4]

Diphenyl m-phthalate, Isophthalic acid, diphenyl
Synonyms ester, 1,3-Benzenedicarboxylic acid, diphenyl

ester[1]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of diphenyl isophthalate
is presented below. This data is essential for its handling, characterization, and application in
synthesis and material science.

Table 1: Physicochemical Properties of Diphenyl Isophthalate

Property Value Reference

White to off-white

Physical Form [4]
powder/crystal

Melting Point 136-138 °C

Boiling Point 275 °C at 10 mmHg

Water Solubility Insoluble

Flash Point 223 °C

Table 2: Spectroscopic Data for Diphenyl Isophthalate
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Spectroscopy Type Data Availability Source

1H NMR Spectrum available ChemicalBook

13C NMR Spectrum available ChemicalBook

Infrared (IR) Spectrum available NIST Chemistry WebBook
Mass Spectrometry (MS) Spectrum available NIST Chemistry WebBook

Experimental Protocols: Synthesis of Diphenyl
Isophthalate

Several methods for the synthesis of diphenyl isophthalate have been reported, primarily for
its use in polymer production. One common method involves the reaction of isophthaloyl
dichloride with phenol.

Detailed Methodology: Synthesis from Isophthaloyl
Dichloride and Phenol

This protocol is based on a method designed for high-purity product suitable for industrial
applications.

Objective: To synthesize high-purity diphenyl isophthalate.

Reactants:

« Isophthaloyl dichloride

e Phenol

o Dual catalyst system (e.g., a combination of azeotrope and phase-transfer catalyst)
Procedure:

» Under the catalytic effect of a dual catalyst system, isophthaloyl dichloride and phenol are
reacted.
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The reaction is carried out until completion, which avoids the presence of free acid groups
that can negatively impact subsequent polymerization reactions.

Following the reaction, reduced pressure distillation is performed.

During distillation, any unreacted phenol and other volatile components are removed.

The final product, high-purity diphenyl isophthalate, is obtained as a white solid.

This method is noted for being safe, environmentally friendly, and suitable for industrial-scale
production, yielding a product with a chromatographic purity of over 99.5% and an average
yield exceeding 98%.[6]

Applications in Material Science

The primary application of diphenyl isophthalate is as a monomer in the synthesis of
advanced polymers.[3] Its rigid aromatic structure contributes to the thermal stability and
mechanical strength of the resulting polymers.[3]

o High-Performance Polyesters: Incorporation of diphenyl isophthalate into polyester chains
can increase their glass transition temperature (Tg) and overall thermal stability.[3]

o Specialty Resins: It is used to create specialty resins for coatings, adhesives, and composite
materials, enhancing their durability and resistance properties.[3]

o Polybenzoxazoles (PBOs): Diphenyl isophthalate is a precursor for the synthesis of poly(o-
hydroxyamide), which is then used to produce PBOs, a class of high-performance, heat-
resistant polymers.

Relevance for Drug Development Professionals: A
Toxicological Perspective

For professionals in drug development, understanding the toxicological profile of chemical
entities is paramount. While diphenyl isophthalate itself is not a common pharmaceutical
ingredient, it belongs to the broader class of phthalate esters, some of which have been
identified as endocrine disruptors.[7][8][9]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b166086?utm_src=pdf-body
https://patents.google.com/patent/CN102675112A/en
https://www.benchchem.com/product/b166086?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/applications-of-diphenyl-isophthalate-in-polymer-synthesis-jc
https://www.nbinno.com/article/other-organic-chemicals/applications-of-diphenyl-isophthalate-in-polymer-synthesis-jc
https://www.benchchem.com/product/b166086?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/applications-of-diphenyl-isophthalate-in-polymer-synthesis-jc
https://www.nbinno.com/article/other-organic-chemicals/applications-of-diphenyl-isophthalate-in-polymer-synthesis-jc
https://www.benchchem.com/product/b166086?utm_src=pdf-body
https://www.benchchem.com/product/b166086?utm_src=pdf-body
https://publications.aap.org/book/chapter-pdf/1667559/aap_9781610022194-part04-ch29.pdf
https://www.ncbi.nlm.nih.gov/books/NBK587442/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4384711/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Endocrine Disruption Potential: Phthalates have been studied for their potential to interfere with
the endocrine system.[8][9][10] It is important to note that the biological activity of phthalates
can vary significantly based on their specific chemical structure.

A study on diphenyl phthalate (an isomer of diphenyl isophthalate with CAS number 84-62-8)
has shown it to act as an agonist for the human estrogen receptor (ER) in vitro.[10] This study
demonstrated that diphenyl phthalate dose-dependently increased ER-mediated transcriptional
activity in MCF-7 breast cancer cells.[10]

However, there is a lack of specific studies on the endocrine-disrupting activity of diphenyl
isophthalate (CAS 744-45-6). While it is a phthalate ester, one cannot directly extrapolate the
findings from diphenyl phthalate to diphenyl isophthalate. The difference in the substitution
pattern on the benzene ring (meta for isophthalate versus ortho for phthalate) can significantly
alter the molecule's shape and its ability to bind to biological receptors.

Safety Data: According to aggregated GHS information, diphenyl isophthalate may cause
skin and serious eye irritation.[4] It is not classified as a carcinogen by NTP, OSHA, or IARC.

Given the increasing scrutiny of phthalates, further research into the specific toxicological and
endocrine-disrupting potential of diphenyl isophthalate is warranted to fully assess its safety
profile.

Visualizations
Chemical Structure of Diphenyl Isophthalate

Caption: Chemical structure of diphenyl isophthalate.

Experimental Workflow: Synthesis of Diphenyl
Isophthalate
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Synthesis Workflow for Diphenyl Isophthalate
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Caption: A simplified workflow for the synthesis of diphenyl isophthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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